Cas no 450371-66-1 (3-(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)-N-(2-phenylethyl)propanamide)

• Product Name: 3-(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)-N-(2-phenylethyl)propanamide
• CAS No: 450371-66-1
• MF: C₁₉H₁₉N₃O₂S
• MW: 353.438062906265
• CID: 6305356
• PubChem ID: 5074937
• Update Time: 2025-05-22

3-(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)-N-(2-phenylethyl)propanamide Chemical and Physical Properties

Names and Identifiers

• 3-(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)-N-(2-phenylethyl)propanamide
• AB00601389-02
• MLS000419340
• 450371-66-1
• CHEMBL1328060
• SR-01000562689
• 3-(4-oxo-2-sulfanylidene-1H-quinazolin-3-yl)-N-(2-phenylethyl)propanamide
• EU-0061680
• HMS2592O16
• SMR000320156
• SR-01000562689-1
• 3-(4-oxo-2-thioxo-1,2-dihydroquinazolin-3(4H)-yl)-N-phenethylpropanamide
• AKOS024601806
• Oprea1_180140
• F0913-4098

• Inchi： 1S/C19H19N3O2S/c23-17(20-12-10-14-6-2-1-3-7-14)11-13-22-18(24)15-8-4-5-9-16(15)21-19(22)25/h1-9H,10-13H2,(H,20,23)(H,21,25)
• InChI Key： DYNVTCBSBBHREI-UHFFFAOYSA-N
• SMILES： S=C1NC2C=CC=CC=2C(N1CCC(NCCC1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 353.11979803g/mol
• Monoisotopic Mass: 353.11979803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 93.5Ų

Additional information on 3-(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)-N-(2-phenylethyl)propanamide

Recent Advances in the Study of 3-(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)-N-(2-phenylethyl)propanamide (CAS: 450371-66-1)

The compound 3-(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)-N-(2-phenylethyl)propanamide (CAS: 450371-66-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the compound's unique structural features, which include a tetrahydroquinazolinone core and a phenylethylamide side chain. These structural elements are believed to contribute to its interaction with specific biological targets, particularly in the context of enzyme inhibition and receptor modulation. Researchers have employed advanced synthetic techniques to optimize the yield and purity of this compound, ensuring its suitability for further pharmacological evaluation.

In vitro and in vivo studies have demonstrated that 3-(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)-N-(2-phenylethyl)propanamide exhibits promising activity against a range of disease targets. Notably, it has shown inhibitory effects on key enzymes involved in inflammatory pathways, suggesting potential applications in the treatment of chronic inflammatory conditions. Additionally, preliminary data indicate that the compound may possess neuroprotective properties, making it a candidate for further investigation in neurodegenerative diseases.

Mechanistic studies have begun to elucidate the compound's mode of action at the molecular level. Computational modeling and X-ray crystallography have provided insights into its binding interactions with target proteins, revealing key residues and binding pockets that are critical for its activity. These findings are expected to guide the design of more potent and selective analogs in future research.

Despite these promising results, challenges remain in the development of this compound as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further optimization and preclinical testing. Collaborative efforts between academic and industrial researchers are underway to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, 3-(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)-N-(2-phenylethyl)propanamide represents a promising lead compound in the field of medicinal chemistry. Its unique structural and pharmacological properties warrant continued investigation, with the potential to yield novel therapeutics for a variety of diseases. Future research should focus on refining its pharmacokinetic profile and expanding its therapeutic applications.